Cas no 1785204-63-8 (methyl 5-amino-1,4-dicyclopropyl-1H-pyrazole-3-carboxylate)

• Product Name: methyl 5-amino-1,4-dicyclopropyl-1H-pyrazole-3-carboxylate
• CAS No: 1785204-63-8
• MF: C₁₁H₁₅N₃O₂
• MW: 221.255702257156
• CID: 5756423
• PubChem ID: 105477565
• Update Time: 2025-06-08

methyl 5-amino-1,4-dicyclopropyl-1H-pyrazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1785204-63-8
• methyl 5-amino-1,4-dicyclopropyl-1H-pyrazole-3-carboxylate
• EN300-1121096

• Inchi： 1S/C11H15N3O2/c1-16-11(15)9-8(6-2-3-6)10(12)14(13-9)7-4-5-7/h6-7H,2-5,12H2,1H3
• InChI Key： WDRZZBUDZYAWIJ-UHFFFAOYSA-N
• SMILES： O(C)C(C1C(=C(N)N(C2CC2)N=1)C1CC1)=O

Computed Properties

• Exact Mass: 221.116426730g/mol
• Monoisotopic Mass: 221.116426730g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 70.1Ų

Additional information on methyl 5-amino-1,4-dicyclopropyl-1H-pyrazole-3-carboxylate

Methyl 5-amino-1,4-dicyclopropyl-1H-pyrazole-3-carboxylate (CAS No. 1785204-63-8): A Comprehensive Overview

Methyl 5-amino-1,4-dicyclopropyl-1H-pyrazole-3-carboxylate (CAS No. 1785204-63-8) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, characterized by its unique structural features, holds promise in various applications, particularly in the synthesis of novel bioactive molecules. The presence of multiple functional groups, including an amino group and carboxylate ester moiety, makes it a versatile intermediate for further chemical modifications.

The molecular structure of methyl 5-amino-1,4-dicyclopropyl-1H-pyrazole-3-carboxylate consists of a pyrazole core substituted with two cyclopropyl groups and an amino substituent at the 5-position. This distinctive arrangement imparts unique electronic and steric properties to the molecule, which are highly valuable in medicinal chemistry. The pyrazole ring is a well-known scaffold in drug design, often found in active pharmaceutical ingredients (APIs) due to its ability to engage in hydrogen bonding and interact with biological targets.

Recent advancements in the field of drug discovery have highlighted the importance of heterocyclic compounds in developing therapeutic agents. Among these, pyrazole derivatives have shown remarkable potential as pharmacophores. The compound methyl 5-amino-1,4-dicyclopropyl-1H-pyrazole-3-carboxylate exemplifies this trend, as its structural features make it an attractive candidate for further exploration.

In particular, the dicyclopropyl substitution pattern introduces steric hindrance around the pyrazole ring, which can influence both the solubility and binding affinity of the molecule. This characteristic is particularly relevant in designing molecules that require specific interactions with biological targets. For instance, such steric constraints can enhance binding to proteins or enzymes by creating a more favorable orientation for receptor binding.

The carboxylate ester group at the 3-position of the pyrazole ring provides another layer of functionality that can be exploited for chemical modifications. This moiety can undergo various reactions, such as hydrolysis or transesterification, allowing for the synthesis of different derivatives with tailored properties. These modifications are crucial for optimizing pharmacokinetic and pharmacodynamic profiles of potential drug candidates.

Current research in medicinal chemistry increasingly focuses on leveraging computational methods to accelerate the discovery and optimization of novel compounds. Virtual screening and molecular docking studies have become indispensable tools in this process. The unique structural features of methyl 5-amino-1,4-dicyclopropyl-1H-pyrazole-3-carboxylate make it an excellent candidate for such computational investigations.

Studies have demonstrated that compounds with similar structural motifs can exhibit interesting biological activities. For example, certain pyrazole derivatives have been reported to possess antimicrobial, anti-inflammatory, and anticancer properties. The presence of multiple substituents on the pyrazole ring allows for fine-tuning these activities by altering electronic and steric properties.

The synthesis of methyl 5-amino-1,4-dicyclopropyl-1H-pyrazole-3-carboxylate involves multi-step organic reactions that require careful optimization to ensure high yields and purity. Common synthetic routes include condensation reactions between appropriate precursors followed by functional group transformations. Advances in synthetic methodologies have enabled more efficient and scalable production of such complex molecules.

In conclusion, methyl 5-amino-1,4-dicyclopropyl-1H-pyrazole-3-carboxylate represents a promising compound in pharmaceutical research due to its unique structural features and potential biological activities. Its versatility as an intermediate for further chemical modifications makes it a valuable asset in drug discovery programs. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in developing innovative therapeutic agents.